Cas no 898752-67-5 (Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate)

• Product Name: Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate
• CAS No: 898752-67-5
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• MDL: MFCD01320258
• CID: 1946008
• PubChem ID: 24727371
• Update Time: 2025-06-08

Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-oxo-5-(3-phenoxyphenyl)pentanoate
• CTK5G3821
• AG-H-63579
• KB-202150
• Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate
• MFCD01320258
• DTXSID00645596
• ETHYL5-OXO-5-(3-PHENOXYPHENYL)VALERATE
• 898752-67-5
• AKOS016023108

• MDL： MFCD01320258
• Inchi： 1S/C19H20O4/c1-2-22-19(21)13-7-12-18(20)15-8-6-11-17(14-15)23-16-9-4-3-5-10-16/h3-6,8-11,14H,2,7,12-13H2,1H3
• InChI Key： FRKFYPMMVYUFAK-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C1C=CC=C(C=1)OC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 312.13600
• Monoisotopic Mass: 312.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 4.39500

Additional information on Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate

Comprehensive Overview of Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate (CAS No. 898752-67-5)

Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate (CAS No. 898752-67-5) is a specialized organic compound widely used in pharmaceutical intermediates, fragrance synthesis, and advanced material research. Its unique molecular structure, featuring a phenoxyphenyl moiety and an ester functional group, makes it a versatile building block for various applications. Researchers and industries value this compound for its role in developing high-performance polymers, bioactive molecules, and flavor-enhancing agents.

In recent years, the demand for Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate has surged due to its relevance in green chemistry and sustainable synthesis. With growing interest in eco-friendly solvents and biodegradable materials, this compound has gained attention for its potential to reduce environmental impact. Its compatibility with catalytic processes aligns with the global shift toward cleaner production methods, addressing common search queries like "sustainable chemical alternatives" and "low-toxicity intermediates."

The compound's CAS No. 898752-67-5 is frequently searched in academic and industrial databases, reflecting its importance in drug discovery and material science. Studies highlight its utility in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) analogs, leveraging its keto-ester backbone for structural modifications. Additionally, its role in UV-stabilizers for plastics resonates with trends in longevity-enhancing additives, a hot topic in polymer engineering forums.

From a technical perspective, Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate exhibits excellent solubility in common organic solvents like ethanol and dichloromethane, facilitating its integration into lab-scale and industrial workflows. Analytical techniques such as HPLC and GC-MS are typically employed to ensure purity, a critical factor for applications requiring high-grade reagents. This aligns with frequently asked questions like "how to purify keto-esters" or "analytical methods for phenyl derivatives."

Innovations in cascade reactions and multicomponent synthesis have further elevated the compound's profile. For instance, its use in Michael addition reactions demonstrates its reactivity as a Michael acceptor, a feature exploited in constructing complex heterocycles. Such advancements cater to search trends around "efficient synthetic routes" and "atom-economical transformations," underscoring its relevance in modern organic chemistry.

In summary, Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate (CAS No. 898752-67-5) bridges multiple disciplines, from medicinal chemistry to sustainable manufacturing. Its adaptability to emerging technologies and alignment with environmental goals position it as a compound of enduring significance. For researchers exploring structure-activity relationships or industries seeking performance additives, this molecule offers a compelling case study in innovation and utility.